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Compound of Interest

Compound Name: Pyloricidin D

Cat. No.: B15562604 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Pyloricidins are a family of peptide-like antibiotics produced by Bacillus species that exhibit

potent and selective activity against Helicobacter pylori.[1][2] This class of compounds,

including Pyloricidin D, is of significant interest to researchers in the fields of microbiology,

infectious diseases, and drug development. Pyloricidin D has a molecular formula of

C15H22N2O7 and a molecular weight of 342.35 g/mol .[3] The general structure of pyloricidins

consists of a (2S,3R,4R,5S)-5-amino-2,3,4,6-tetrahydroxyhexanoic acid moiety linked to a

terminal peptidic moiety.[1][4] Understanding the metabolic fate of Pyloricidin D is crucial for

evaluating its efficacy, safety, and pharmacokinetic profile. This application note provides a

detailed protocol for the analysis of Pyloricidin D and its putative metabolites using liquid

chromatography-mass spectrometry (LC-MS).

Hypothetical Metabolic Pathway of Pyloricidin D
Due to the limited publicly available data on the specific metabolic pathways of Pyloricidin D, a

hypothetical pathway is proposed based on common metabolic transformations of peptide-like

molecules. This includes hydrolysis of amide bonds and oxidation reactions. The major

postulated metabolic reactions are:

Metabolite 1 (M1): Hydrolysis of the terminal amino acid, resulting in the core Pyloricidin

structure.
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Metabolite 2 (M2): Oxidation of one of the hydroxyl groups on the hexanoic acid moiety to a

ketone.

Metabolite 3 (M3): A combination of hydrolysis and oxidation.

A diagram illustrating this hypothetical metabolic pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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